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Compound of Interest

Compound Name: 2,3-Dichlorothiophenol

Cat. No.: B100473 Get Quote

Essential Safety and Handling Guide for 2,3-
Dichlorothiophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3-Dichlorothiophenol in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Chemical Safety and Hazard Information
2,3-Dichlorothiophenol is a hazardous chemical that requires careful handling. It is harmful if

swallowed and can cause serious eye damage.[1] Due to its thiol group, it also possesses a

strong, unpleasant odor.[2][3][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H318: Causes serious eye damage.[1][3]

A comprehensive summary of key quantitative data for 2,3-Dichlorothiophenol is provided in

the table below.
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Property Value

Molecular Formula C₆H₄Cl₂S

Molecular Weight 179.07 g/mol [1]

CAS Number 17231-95-7[1]

Appearance White to light yellow/orange powder/crystal[2]

Occupational Exposure Limits (OELs)

No specific OEL has been established. Handle

with high caution in a certified chemical fume

hood.

Personal Protective Equipment (PPE)
The selection and consistent use of appropriate PPE is the primary defense against chemical

exposure. The following PPE is mandatory when handling 2,3-Dichlorothiophenol.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

Chemical safety

goggles and a

face shield

Chemical-

resistant gloves

(Nitrile gloves

are a good initial

choice for

incidental

contact)[5]

Fully buttoned

lab coat

Not generally

required if

performed in a

certified chemical

fume hood.

Solution

Preparation/Tran

sfers

Chemical safety

goggles and a

face shield

Double-gloving

with chemical-

resistant gloves

(e.g., nitrile) is

recommended.

Chemical-

resistant apron

over a lab coat

Not generally

required if

performed in a

certified chemical

fume hood.

Reaction Setup

and Work-up

Chemical safety

goggles

Chemical-

resistant gloves

(e.g., nitrile).

Check

manufacturer's

glove

compatibility

charts for

specific

breakthrough

times.

Fully buttoned

lab coat

Not generally

required if

performed in a

certified chemical

fume hood.

Spill Cleanup

Chemical safety

goggles and a

face shield

Heavy-duty

chemical-

resistant gloves

(e.g., butyl

rubber or

laminate) over

nitrile gloves.

Chemical-

resistant suit or

apron over a lab

coat

Air-purifying

respirator with an

appropriate

cartridge if there

is a risk of

inhalation.
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Operational Plan: Step-by-Step Handling
Procedures
All operations involving 2,3-Dichlorothiophenol must be conducted in a certified chemical

fume hood to mitigate the risk of inhalation and contain its potent odor.

1. Preparation and Weighing:

Before starting, ensure an eyewash station and safety shower are readily accessible.

Designate a specific area within the fume hood for handling 2,3-Dichlorothiophenol.

When weighing the solid, use a disposable weigh boat to minimize contamination of

balances.

Handle the compound gently to avoid creating dust.

2. Solution Preparation and Transfers:

Slowly add the solid 2,3-Dichlorothiophenol to the solvent to avoid splashing.

Keep all containers tightly sealed when not in use.

Use a secondary container when transporting the chemical within the laboratory.

3. Reaction and Work-up:

Set up reactions in a way that prevents the release of vapors. Consider using a closed or

isolated system.

For reactions that may generate gas, vent the exhaust through a bleach trap to neutralize the

thiol odor.[1]

4. Decontamination of Glassware:

Immediately after use, submerge all contaminated glassware in a designated bleach bath (a

1:1 mixture of commercial bleach and water) within the fume hood.[1]
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Allow glassware to soak for at least 14 hours (overnight) to oxidize the thiol.[1]

After soaking, thoroughly rinse the glassware with water before standard cleaning

procedures.

Disposal Plan
All waste contaminated with 2,3-Dichlorothiophenol must be treated as hazardous waste.

1. Chemical Waste:

Collect all liquid waste containing 2,3-Dichlorothiophenol in a designated, properly labeled,

and sealed waste container for halogenated organic waste.[6][7]

Do not mix with other waste streams, particularly non-halogenated waste, to ensure proper

disposal and minimize costs.[6]

2. Solid Waste:

Dispose of all contaminated solid waste, including gloves, weigh boats, and paper towels, in

a clearly labeled, sealed plastic bag.[4]

Place this bag into a designated container for solid hazardous waste.

3. Spill Cleanup Materials:

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite or sand).

Carefully collect the absorbent material and place it in a sealed container for hazardous

waste disposal.

Decontaminate the spill area with a bleach solution.

Workflow for Handling 2,3-Dichlorothiophenol
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Caption: Workflow for the safe handling of 2,3-Dichlorothiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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